Cas no 1219264-02-4 (5-(5-Bromopyridin-2-yl)cyclohexane-1,3-dione)

5-(5-Bromopyridin-2-yl)cyclohexane-1,3-dione structure

1219264-02-4 structure

Product Name:5-(5-Bromopyridin-2-yl)cyclohexane-1,3-dione

CAS No:1219264-02-4

Molecular Formula:C₁₁H₁₀BrNO₂

Molecular Weight:268.106602191925

MDL:MFCD12827887

CID:4687043

5-(5-Bromopyridin-2-yl)cyclohexane-1,3-dione Properties

Names and Identifiers

- 5-(5-Bromopyridin-2-yl)cyclohexane-1,3-dione
- SBB054349
- 5-(5-bromo-2-pyridyl)cyclohexane-1,3-dione
- MDL： MFCD12827887
- InChIKey： KMFQUSSUGJYGBM-UHFFFAOYSA-N
- Inchi： 1S/C11H10BrNO2/c12-8-1-2-11(13-6-8)7-3-9(14)5-10(15)4-7/h1-2,6-7H,3-5H2
- SMILES： BrC1=CN=C(C=C1)C1CC(CC(C1)=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 1
Heavy Atom Count: 15
Complexity: 264
Topological Polar Surface Area: 47

5-(5-Bromopyridin-2-yl)cyclohexane-1,3-dione Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Matrix Scientific	083870-1g	5-(5-Bromopyridin-2-yl)cyclohexane-1,3-dione, 97%	1219264-02-4	97%	1g	$488.00	2023-09-08

5-(5-Bromopyridin-2-yl)cyclohexane-1,3-dione Related Literature

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2. Unlocking the potential of a NiMo foam substrate for water splitting using an ultrafast two-step dipping strategy†

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3. The development of imin-based tandem Michael–Mannich cyclocondensation through a single-electron transfer (SET)/energy transfer (EnT) pathway in the use of methylene blue (MB+) as a photo-redox catalyst†

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4. The simultaneous measurement of pH, chloride and electrolytic conductivity in soil suspensions

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5. Electrodeposited 3D porous silicon/copper films with excellent stability and high rate performance for lithium-ion batteries†

Jungdon Suk,Do Youb Kim,Dong Wook Kim,Yongku Kang J. Mater. Chem. A, 2014,2, 2478-2481
6. Conformational gem-effect in disubstituted cyclohexanes

Chem. Commun. (London), 1966, 499-500
7. Marine biomass-derived, hygroscopic and temperature-responsive hydrogel beads for atmospheric water harvesting and solar-powered irrigation†

Xuemei Chang,Shuai Li,Na Li,Shuxue Wang,Jingjing Li,Cui Guo,Petri Murto,Xiaofeng Xu J. Mater. Chem. A, 2022,10, 18170-18184
8. Tough polyurethane elastomers with high strength and rapid healing ability†

Chenghui Qiao,Xiurui Jian,Zhengguo Gao,Qingfu Ban,Xintao Zhang,Huimin Wang,Yaochen Zheng Mater. Adv., 2023,4, 1711-1719
9. On the synthesis of α-amino sulfoxides†‡

Peter J. Rayner,Giacomo Gelardi,Peter O'Brien,Richard A. J. Horan,David C. Blakemore Org. Biomol. Chem., 2014,12, 3499-3512
10. Thermal unimolecular isomerization of bicyclobutane

Trans. Faraday Soc., 1965,61, 90-94

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